(3Z)-3-diazo-1H-indol-2-one

• IUPAC Name: (3Z)-3-diazo-1H-indol-2-one
• InChI: InChI=1S/C8H5N3O/c9-11-7-5-3-1-2-4-6(5)10-8(7)12/h1-4H,(H,10,12)
• InChI Key: GURJQHUTWUWLQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=[N+]=[N-])C(=O)N2
• Molecular Formula: C8H5N3O
• Molecular Weight: 159.14 g/mol

Description

(3Z)-3-Diazo-1H-indol-2-one is a heterocyclic compound featuring a diazo (-N=N-) group at the 3-position of the indole core in a Z-configuration. This structural motif confers unique reactivity, making it valuable in synthetic chemistry as a precursor for cycloaddition reactions or as a photolabile intermediate.

Comparison with Similar Compounds

Structural Modifications at Position 3

The 3-position of indol-2-one derivatives is critical for modulating reactivity and bioactivity. Below is a comparative analysis of key analogs:

Compound	Substituent at Position 3	Key Properties	Applications
(3Z)-3-Diazo-1H-indol-2-one	Diazo (-N=N-) group (Z-configuration)	High reactivity, photolabile, electron-withdrawing	Synthetic intermediates, click chemistry
3-[(3,4-Dichlorophenyl)imino] analog	Imino (=N-) group	Improved stability, moderate electron-withdrawing effect	Enzyme inhibition studies
3-(1H-Imidazol-5-ylmethylidene) analog	Imidazole-substituted methylidene	Enhanced hydrogen-bonding capacity, increased solubility	Kinase inhibition, antimicrobial agents
3-[(4-Bromophenyl)methylidene] analog	Bromophenylmethylidene	Heavy atom effect (potential for radiolabeling), lipophilic	Screening for anticancer activity
3-(Dimethylamino)methylene analog	Dimethylaminomethylene	Electron-donating group, stabilizes charge-transfer complexes	Photodynamic therapy, fluorescence probes

Key Observations :

• Reactivity: The diazo group in the target compound enables rapid participation in [3+2] cycloadditions (e.g., with alkynes), unlike the more stable imino or methylidene analogs .
• Stability: Diazo derivatives are prone to decomposition under light or heat, whereas imino or aromatic-substituted analogs exhibit greater thermal stability .
• Bioactivity : Imidazole- and bromophenyl-substituted analogs show enhanced binding to enzymes like carbonic anhydrase-II or kinases, likely due to additional hydrogen-bonding or hydrophobic interactions .

Challenges :

• Diazo compounds require inert atmospheres and low temperatures to prevent diazo decomposition.
• Z/E isomerism in methylidene analogs necessitates careful stereochemical control .

Pharmacological and Industrial Relevance

• Diazo Derivatives : Primarily used as intermediates for synthesizing triazoles (via click chemistry) or indole-fused heterocycles. Their instability limits direct therapeutic use .
• Imino and Aromatic Analogs: These are prioritized in drug discovery.
• Imidazole-Substituted Analogs: Exhibit dual functionality as hydrogen-bond donors/acceptors, making them suitable for targeting ATP-binding pockets in kinases .